N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-butyl-3-(methanesulfonamido)-2-methylbenzamide
• InChI: InChI=1S/C13H20N2O3S/c1-4-5-9-14-13(16)11-7-6-8-12(10(11)2)15-19(3,17)18/h6-8,15H,4-5,9H2,1-3H3,(H,14,16)
• InChI Key: ADOJEGNJUCGYHO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C(=CC=C1)NS(=O)(=O)C)C
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide, also known as BML-210, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BML-210 is a selective inhibitor of the transcription factor nuclear factor-kappa B (NF-κB), which plays a crucial role in the regulation of immune and inflammatory responses.

Scientific Research Applications

N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory bowel disease, and Alzheimer's disease. It has been shown to inhibit the activation of NF-κB, which is known to promote inflammation and tumor growth. N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide has also been found to induce apoptosis (cell death) in cancer cells and reduce inflammation in animal models of inflammatory bowel disease.

Mechanism of Action

N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide selectively inhibits the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in immune and inflammatory responses. NF-κB is activated in response to various stimuli, including infection, inflammation, and oxidative stress. N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide binds to a specific site on NF-κB and prevents its translocation to the nucleus, where it can activate the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. It reduces the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and inhibits the growth and survival of cancer cells. N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide has also been found to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide is a highly selective inhibitor of NF-κB, which makes it a valuable tool for studying the role of NF-κB in various diseases. However, its effectiveness may vary depending on the cell type and experimental conditions. N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide is also relatively expensive and may not be suitable for large-scale experiments.

Future Directions

There are several future directions for research on N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of NF-κB. Another direction is the investigation of the potential therapeutic applications of N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide in other diseases, such as diabetes and cardiovascular disease. Additionally, the development of N-butyl-2-methyl-3-[(methylsulfonyl)amino]benzamide analogs with improved pharmacokinetic properties could enhance its clinical utility.